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Compound of Interest

1-(4-Chlorophenyl)-2-
Compound Name:
methylpyrrole

Cat. No.: B14095675 | Get Quote

Executive Summary & Chemical Identity

Context: 1-(4-Chlorophenyl)-2-methylpyrrole is a specialized nitrogen heterocycle often

utilized as a scaffold in medicinal chemistry (e.g., for antifungal or anti-inflammatory agents) or
as a precursor in materials science. Unlike commmodity chemicals, specific toxicological data
for this exact isomer is often sparse.

This guide utilizes Read-Across Methodology, extrapolating safety data from structurally
validated analogs (e.g., 1-(4-chlorophenyl)-2,5-dimethylpyrrole [CAS: 5044-23-5] and 1-(4-
chlorophenyl)pyrrole [CAS: 5044-38-2]) to construct a conservative safety profile.
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Parameter Detail

Chemical Name 1-(4-Chlorophenyl)-2-methyl-1H-pyrrole
Molecular Formula C11H10CIN

Molecular Weight 191.66 g/mol

Electron-rich pyrrole ring fused to a lipophilic 4-

Structural Features ,
chlorophenyl moiety.

Solid (likely off-white to tan crystalline powder)

Physical State or viscous oil (purity dependent).

Soluble in DMSO, DCM, Ethyl Acetate; Insoluble

Solubility in Water.

Hazard Identification (GHS Classification)
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Note: In the absence of compound-specific in vivo data, the "Precautionary Principle” dictates
classifying based on the most toxic structural analogs.

Predicted GHS Classification
Hazard Class Category Hazard Statement Code
Acute Toxicity (Oral) Cat4 E?[;TfUI if swallowed. H302
Skin . I Cat2 Causes skin irritation. H315
Corrosion/Irritation
Serious Eye Damage Cat 1/2A Causes Serious eye H318/H319
damage/irritation.
STOT - Single Cat 3 May cause respiratory H335
Exposure irritation.
. - Toxic to aquatic life
Agquatic Toxicity . :
(Chronic) Cat2 with long lasting H411

effects.

Toxicological Mechanism (The "Why")

¢ Pyrrole Ring Activation: The electron-rich pyrrole ring is susceptible to oxidative
metabolism (e.g., by CYP450 enzymes), potentially forming reactive electrophilic
intermediates (epoxides or iminium ions) capable of covalent binding to cellular proteins.

¢ Chlorophenyl Lipophilicity: The p-chloro substituent increases lipophilicity (LogP ~3.5-
4.0), facilitating membrane permeability and potential bioaccumulation in lipid-rich tissues.

* Halogenated Aromaticity: Chlorinated aromatics are notoriously persistent in aquatic
environments, necessitating strict waste stream segregation.

Exposure Control & Engineering Protocols

Standard laboratory ventilation is insufficient for heated operations. Use the hierarchy of
controls below.

Engineering Controls

¢ Primary: Chemical Fume Hood with face velocity > 0.5 m/s.

o Powder Handling: If handling >500mg of solid, use a HEPA-filtered balance enclosure or
static-dissipative powder funnel to prevent aerosolization.
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+ System Integrity: All reactions involving temperatures >50°C must be under inert
atmosphere (N2 or Ar) to prevent auto-oxidation of the pyrrole ring.

Body Part Recommendation Rationale

Pyrroles can permeate
Double Gloving: Nitrile (Outer) standard nitrile; chlorinated
/ Laminate (Inner) solvents (often used with this
compound) degrade latex.

Hands

Risk of irreversible corneal
damage (H318) from
crystalline dust or concentrated
solutions.

Eyes Chemical Splash Goggles

Required only if handling
Respiratory P95/P100 Respirator outside a fume hood (e.g., spill
cleanup).

Prevents contamination of
Body Tyvek® Lab Coat street clothes; standard cotton
may absorb lipophilic solids.

Experimental Workflow & Safety Logic
Diagram 1: Safe Handling & Synthesis Workflow

This workflow enforces safety checkpoints during the synthesis or isolation of the compound.
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Caption: Operational workflow emphasizing containment points (Weighing, Quenching) and

waste segregation paths.
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Stability, Reactivity & Storage
Chemical Stability[3][4]

» Light Sensitivity: Pyrroles are photosensitive. Store in amber vials wrapped in foil.

o Oxidation: Susceptible to auto-oxidation in air, turning dark brown/black (formation of
polypyrroles).

¢ Incompatibilities:
o Strong Oxidizers:[3] Vigorous reaction, potential fire.

o Strong Acids: Causes polymerization (tar formation).

Storage Protocol (Self-Validating)

¢ Container: Amber glass with PTFE-lined cap.

e Environment: Refrigerator (2-8°C) or Freezer (-20°C) for long-term.

« Validation: Check appearance monthly. Darkening indicates decomposition/oxidation.
Emergency Response & Toxicology
Diagram 2: Metabolic Activation Pathway (Hypothetical)

Understanding the metabolic fate helps predict toxicity.
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Caption: Bioactivation pathway showing how oxidative metabolism can lead to reactive
intermediates if Glutathione (GSH) is depleted.

First Aid Measures
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Inhalation: Remove to fresh air. If breathing is difficult, administer oxygen (trained
personnel only).[4] Rationale: Pulmonary irritation from pyrrole vapors.

Skin Contact: Wash with soap and water for 15 minutes. Do not use alcohol (increases

transdermal absorption).

Eye Contact: Rinse cautiously with water for 15 minutes.[4] Remove contact lenses.[4][5]
Seek immediate ophthalmological consult.

Ingestion: Rinse mouth. Do NOT induce vomiting (aspiration hazard).

Ecological Impact & Disposal

Halogenated Waste Rule: Due to the Chlorine atom on the phenyl ring, this compound must not
be disposed of in general organic waste. It requires high-temperature incineration (>1100°C) to
prevent the formation of dioxins/furans.

¢ Waste Stream: Halogenated Organic.
¢ Spill Cleanup: Do not wash into drains.[6] Absorb with vermiculite or sand.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

o » Contact
Our mission is to be the trusted global source of « Address 3281 E Guasti Rd
essential and advanced chemicals, empowering Ontario, CA 91761, United States

Phone: (601) 213-4426

scientists and researchers to drive progress in Email: info@benchchem.com

science and industry.
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